Calcium bicarbonate
Cat. No. B1247013
M. Wt: 162.11 g/mol
InChI Key: NKWPZUCBCARRDP-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US07771599B1
Procedure details
In the next step, calcium hydroxide (Ca(OH)2) is added at the downstream end 48 of the second flow channel 36. The sequestered carbon dioxide (CO2), dissolved in the desalinated water, then reacts with the added calcium hydroxide (Ca(OH)2) to produce calcium bicarbonate (Ca(HCO3)2) in accordance with the following equation: Ca(OH)2+CO2→Ca(HCO3)2 Eq. 2
Name
Identifiers
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REACTION_CXSMILES
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[OH-:1].[Ca+2:2].[OH-].[C:4](=[O:6])=[O:5]>O>[C:4](=[O:1])([OH:6])[O-:5].[Ca+2:2].[C:4](=[O:1])([OH:6])[O-:5] |f:0.1.2,5.6.7|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Ca+2].[OH-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Ca+2].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C([O-])(O)=O.[Ca+2].C([O-])(O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
